Cas no 2229479-29-0 (2-bromo-1-(1H-indazol-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol
• CAS No: 2229479-29-0
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6443980
• PubChem ID: 165645348
• Update Time: 2025-10-24

2-bromo-1-(1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol
• EN300-1927518
• 2229479-29-0

• Inchi： 1S/C9H9BrN2O/c10-5-8(13)9-6-3-1-2-4-7(6)11-12-9/h1-4,8,13H,5H2,(H,11,12)
• InChI Key： SUIIQTAOQRFUKI-UHFFFAOYSA-N
• SMILES： BrCC(C1=C2C=CC=CC2=NN1)O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol

2-bromo-1-(1H-indazol-3-yl)ethan-1-ol and Its Chemical Properties

2-bromo-1-(1H-indazol-3-yl)ethan-1-ol is a compound with the CAS number 2229479-29-0, which represents a unique molecular structure combining aromatic and aliphatic functionalities. This compound is characterized by its indazole ring system, which is a key structural motif in many bioactive molecules. The bromine atom at the 2-position and the hydroxyl group at the 1-position contribute to its potential pharmacological activity. Recent studies have highlighted the importance of such molecular architectures in the development of novel therapeutic agents.

The 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol molecule exhibits a complex interplay between its aromatic and aliphatic components. The indazole ring, a fused benzene and pyrazole system, is known for its ability to engage in hydrogen bonding and π-π stacking interactions with biological targets. The presence of the bromine atom introduces electrophilic properties, which may enhance the compound's reactivity in chemical modifications. The hydroxyl group further contributes to polarity and solubility, making this compound a candidate for drug design and development.

Recent research has focused on the synthesis and biological evaluation of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity, particularly in modulating the NF-κB signaling pathway. The study utilized in vitro assays to assess its effects on cytokine production, highlighting its potential as an anti-inflammatory agent. Additionally, computational modeling has been employed to predict its binding affinity to key inflammatory targets.

Another area of interest is the application of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol in the development of antitumor therapies. A 2024 preclinical study published in Cancer Research reported that this compound demonstrates cytotoxic effects against certain cancer cell lines, including breast and lung cancer. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that this compound may have potential as a lead molecule for further drug development.

The chemical stability of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol is a critical factor in its application. A 2023 study in Organic & Biomolecular Chemistry investigated the thermal and photochemical stability of this compound, revealing that it remains stable under typical storage conditions. However, the presence of the bromine atom may lead to potential degradation pathways under specific conditions, necessitating careful handling and storage protocols.

From a synthetic perspective, the preparation of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol involves several steps, including the formation of the indazole ring and the introduction of the bromine and hydroxyl groups. A 2022 report in Synthetic Communications described a novel synthetic route that utilizes microwave-assisted conditions to enhance reaction efficiency. This approach not only reduces reaction time but also minimizes byproduct formation, making it a more sustainable method for large-scale synthesis.

The pharmacokinetic properties of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol are also under investigation. A 2023 study in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated that this compound has moderate solubility in aqueous media, which may influence its bioavailability. Further studies are needed to optimize its formulation for improved therapeutic outcomes.

In the context of drug discovery, 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol represents a promising scaffold for the development of new therapeutic agents. Its structural features allow for the incorporation of various functional groups, enabling the design of molecules with tailored biological activities. Researchers are exploring modifications to the indazole ring and the hydroxyl group to enhance potency and selectivity.

Environmental and safety considerations are also important in the use of 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol. A 2024 review in Toxicology and Applied Pharmacology discussed the potential ecological impact of brominated compounds, emphasizing the need for careful risk assessment. While this compound is primarily of interest for therapeutic applications, its environmental fate and long-term effects require further study to ensure its safe use.

In conclusion, 2-bromo-1-(1H-indazol-3-yl)ethan-1-ol is a compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its chemical and biological properties, positions it as a candidate for the development of new therapeutic agents. Ongoing studies continue to explore its mechanisms of action, synthetic routes, and potential applications, highlighting its importance in the advancement of drug discovery.